Cas no 1219803-77-6 ((±)-Epinephrine-2,5,6,a,b,b-d6)

(±)-Epinephrine-2,5,6,a,b,b-d6 Properties

Names and Identifiers

• 3,4,6-trideuterio-5-[1,2,2-trideuterio-1-hydroxy-2-(methylamino)ethyl]benzene-1,2-diol
• [2H6]-Adrenaline, (+-)-Epinephrine-2,5,6,a,ss,ss-d6
• (+/-)-epinephrine-2,5,6,alpha,beta,beta-d6
• 4-[1-hydroxy-2-(methylamino)(1,2,2-?H?)ethyl](?H?)benzene-1,2-diol
• (+/-)-Epinephrine-2,5,6,a,b,b-d6
• F90843
• DTXSID00678682
• 1219803-77-6
• (A+/-)-Epinephrine-D6
• (+/-)-EPINEPHRINE-D6
• +Expand

• InChIKey： UCTWMZQNUQWSLP-JQAOAMCHSA-N
• Inchi： InChI=1S/C9H13NO3/c1-10-5-9(13)6-2-3-7(11)8(12)4-6/h2-4,9-13H,5H2,1H3/i2D,3D,4D,5D2,9D
• SMILES： CNCC(C1=CC(=C(C=C1)O)O)O

Computed Properties

• Exact Mass: 189.127203752g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 189.127203752g/mol
• Heavy Atom Count: 13
• Complexity: 154
• Isotope Atom Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.4
• Topological Polar Surface Area: 72.7Ų